[2-(4-nitrophenyl)ethyl](2,3,4-trimethoxybenzyl)amine oxalate

• IUPAC Name: 2-(4-nitrophenyl)-N-[(2,3,4-trimethoxyphenyl)methyl]ethanamine;oxalic acid
• InChI: InChI=1S/C18H22N2O5.C2H2O4/c1-23-16-9-6-14(17(24-2)18(16)25-3)12-19-11-10-13-4-7-15(8-5-13)20(21)22;3-1(4)2(5)6/h4-9,19H,10-12H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key: URCYSCDOAASHLU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)CNCCC2=CC=C(C=C2)[N+](=O)[O-])OC)OC.C(=O)(C(=O)O)O
• Molecular Formula: C20H24N2O9
• Molecular Weight: 436.4 g/mol

Description

[2-(4-nitrophenyl)ethyl](2,3,4-trimethoxybenzyl)amine oxalate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as NPE-TMB or NPT, and it is a derivative of phenethylamine.

Mechanism of Action

The exact mechanism of action of NPE-TMB is not fully understood, but it is believed to act on several neurotransmitter systems in the brain, including dopamine, serotonin, and norepinephrine. It may also have antioxidant and anti-inflammatory effects, which contribute to its neuroprotective properties.
Biochemical and Physiological Effects:
NPE-TMB has been shown to have several biochemical and physiological effects, including the modulation of neurotransmitter release and uptake, the regulation of oxidative stress and inflammation, and the enhancement of neuronal survival and growth.

Advantages and Limitations for Lab Experiments

One advantage of NPE-TMB is its relatively simple synthesis method, which makes it readily available for laboratory experiments. However, one limitation is that its exact mechanism of action is not fully understood, which makes it difficult to design experiments to investigate its effects.

Future Directions

There are several future directions for research on NPE-TMB, including:
1. Investigating its potential as a therapeutic agent for neurodegenerative diseases, such as Parkinson's and Alzheimer's.
2. Studying its effects on other neurotransmitter systems in the brain, such as GABA and glutamate.
3. Exploring its potential as a treatment for depression and anxiety disorders.
4. Investigating its potential as a neuroprotective agent in other neurological conditions, such as stroke and traumatic brain injury.
5. Developing new synthesis methods to improve the yield and purity of NPE-TMB.
In conclusion, NPE-TMB is a chemical compound that has shown potential for various applications in scientific research. Its neuroprotective properties and potential therapeutic applications make it an exciting area of study for future research.

Synthesis Methods

The synthesis of NPE-TMB involves several steps, including the condensation of 2,3,4-trimethoxybenzaldehyde with nitroethane, followed by reduction with sodium borohydride to form the intermediate 2,3,4-trimethoxyphenethylamine. This intermediate is then reacted with 4-nitrobenzyl chloride to form the final product, [2-(4-nitrophenyl)ethyl](2,3,4-trimethoxybenzyl)amine oxalate.

Scientific Research Applications

NPE-TMB has been studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Parkinson's and Alzheimer's. It has also been investigated for its potential as a therapeutic agent for depression and anxiety disorders.